Cas no 1036-49-3 (Isookanin)

Isookanin Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-7,8-dihydroxy-, (2S)-
• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-7,8-dihydroxy-, (S)-
• Flavanone,3',4',7,8-tetrahydroxy-, (-)- (8CI)
• Isookanin
• (S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7,8-dihydroxy-4H-1-benzopyran-4-one
• AKOS040760476
• (s)-2-(3,4-dihydroxyphenyl)-7,8 dihydroxychroman-4-one
• CS-0135184
• CHEMBL4747567
• 3',4',7,8-Tetrahydroxyflavanone
• Q63396561
• (S)-2-(3,4-Dihydroxyphenyl)-7,8-dihydroxychroman-4-one
• (2S)-2-(3,4-dihydroxyphenyl)-7,8-dihydroxy-3,4-dihydro-2H-1-benzopyran-4-one
• HY-N7677
• D85185
• 1036-49-3
• (2S)-2-(3,4-dihydroxyphenyl)-7,8-dihydroxy-2,3-dihydrochromen-4-one
• FS-7142
• SCHEMBL26034914
• DA-54437
• +Expand

• InChIKey： ZPVNWCMRCGXRJD-ZDUSSCGKSA-N
• Inchi： 1S/C15H12O6/c16-9-3-1-7(5-12(9)19)13-6-11(18)8-2-4-10(17)14(20)15(8)21-13/h1-5,13,16-17,19-20H,6H2/t13-/m0/s1
• SMILES： O1C2C(=C(C=CC=2C(C[C@H]1C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 288.06336
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 288.06338810 g/mol
• Heavy Atom Count: 21
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų
• Molecular Weight: 288.25

Experimental Properties

• PSA: 107.22
• Color/Form: Powder

Related Categories

• Flavonones